3-[(2-ethyl-1-oxobutyl)amino]-N-(2-furanylmethyl)benzamide

• Molecular Formula: C18H22N2O3
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 3-(2-ethylbutanoylamino)-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C18H22N2O3/c1-3-13(4-2)18(22)20-15-8-5-7-14(11-15)17(21)19-12-16-9-6-10-23-16/h5-11,13H,3-4,12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: BPKBIZIKUJPWKX-UHFFFAOYSA-N
• SMILES: CCC(CC)C(=O)NC1=CC=CC(=C1)C(=O)NCC2=CC=CO2

Description

3-[(2-ethyl-1-oxobutyl)amino]-N-(2-furanylmethyl)benzamide is an amidobenzoic acid.

Scientific Research Applications

Synthesis and Chemical Properties

• Green Synthesis of Derivatives

  N-alkyl 2-[(2-oxo-2-aryl ethyl)amino] benzamide derivatives, which are structurally similar to the compound , have been synthesized efficiently in high yields through a simple three-component reaction, showcasing the potential for environmentally friendly synthesis methods (Sabbaghan & Hossaini, 2012).

• Potential in Metalloligands

  Research on related 2-hydroxy-N-{2-[2-hydroxybutyl)amino]ethyl}benzamide ligands has led to their use in creating anionic metalloligands, which further react with lanthanide salts to form complexes demonstrating Single-Molecule Magnet (SMM) and Single-Chain Magnet (SCM) behaviors (Costes, Vendier, & Wernsdorfer, 2010).

• Advanced Synthesis Techniques

  Innovations in synthesis techniques, such as OxymaPure/DIC, have been employed for creating α-ketoamide derivatives, indicating advancements in the synthesis of complex benzamide derivatives for varied applications (El‐Faham et al., 2013).

Pharmaceutical and Biological Research

• Neuroleptic Activity

  Benzamide derivatives have been studied for their neuroleptic activity, indicating potential applications in psychosis treatment. For instance, specific benzamide compounds exhibited significant inhibitory effects on stereotyped behavior in animal models (Iwanami et al., 1981).

• Cardiac Electrophysiological Activity

  Some N-substituted imidazolylbenzamides have shown promise as selective class III agents, demonstrating potential in cardiac electrophysiology (Morgan et al., 1990).

• Antibacterial Activity

  N-(3-Hydroxy-2-pyridyl)benzamides, similar in structure, have been synthesized and tested for antibacterial activity, indicating potential applications in combating bacterial infections (Mobinikhaledi et al., 2006).

• Antineoplastic and Antimonoamineoxidase Properties

  New benzo[H]quinazoline derivatives, related to benzamides, have shown potential in antineoplastic and antimonoamineoxidase activities, suggesting possible applications in cancer and mood disorder treatments (Markosyan et al., 2010).